3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers
Overview
Description
3-(Fluoromethyl)cyclobutane-1-thiol (FMCBT) is a heterocyclic organic compound belonging to the class of cyclobutanes. It is an isomer of 3-methylcyclobutane-1-thiol (MCBT) and is composed of four carbon atoms and one sulfur atom in a ring structure. FMCBT is an important compound in organic synthesis and is widely used in the development of new drugs and materials. In addition, FMCBT is also used as a reagent in various laboratory experiments.
Mechanism of Action
3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is an important intermediate in the synthesis of a variety of compounds. It acts as a nucleophile, forming a covalent bond with an electrophile. This covalent bond formation is the basis of the reaction in which 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is involved. The reaction of 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers with an electrophile is an important step in the synthesis of a variety of compounds.
Biochemical and Physiological Effects
3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is a non-toxic compound and has no known adverse effects on humans or animals. However, it is important to note that 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is a volatile compound and can be irritating to the skin and eyes. In addition, 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is a flammable compound and should be handled with care.
Advantages and Limitations for Lab Experiments
3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is a useful reagent for laboratory experiments due to its low cost and ease of synthesis. It is also a relatively non-toxic compound, making it safe for use in the laboratory. However, 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is a volatile compound and must be handled with care to avoid potential hazards.
Future Directions
There are a number of potential future directions for the use of 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers. It could be used as an intermediate in the synthesis of a variety of drugs and pharmaceuticals, as well as in the synthesis of materials such as polymers and coatings. In addition, 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers could be used in the synthesis of fluorescent dyes and metal complexes. It could also be used in the development of new catalysts and reagents for organic synthesis. Finally, 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers could be used in the development of new analytical methods for the identification of organic compounds.
Synthesis Methods
3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers can be synthesized through various methods, including the oxidation of 3-methylcyclobutane-1-thiol (MCBT) with potassium permanganate in an aqueous solution. The reaction is carried out at room temperature and the product is isolated by distillation. The yield of this method is relatively high and it is a simple and cost-effective synthesis route.
Scientific Research Applications
3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is used in a variety of scientific research applications. It is a key component in the synthesis of a number of drugs and pharmaceuticals, including anticancer agents, antifungal agents, and anti-viral agents. In addition, it is also used in the synthesis of materials such as polymers and coatings. 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers is also used in the synthesis of fluorescent dyes and in the preparation of metal complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers involves the addition of a thiol group to a cyclobutane ring, followed by the introduction of a fluoromethyl group. The reaction will result in a mixture of diastereomers due to the presence of a chiral center in the cyclobutane ring.", "Starting Materials": [ "Cyclobutene", "Hydrogen sulfide", "Fluoromethyl iodide", "Sodium hydride", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclobutene is reacted with hydrogen sulfide in the presence of a catalyst to form cyclobutane-1-thiol.", "Step 2: The cyclobutane-1-thiol is then treated with sodium hydride in diethyl ether to deprotonate the thiol group.", "Step 3: Fluoromethyl iodide is added to the reaction mixture to introduce the fluoromethyl group.", "Step 4: The mixture is then quenched with water and extracted with an organic solvent to obtain the desired product, 3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers." ] } | |
CAS RN |
2703778-72-5 |
Product Name |
3-(fluoromethyl)cyclobutane-1-thiol, Mixture of diastereomers |
Molecular Formula |
C5H9FS |
Molecular Weight |
120.2 |
Purity |
95 |
Origin of Product |
United States |
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